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Compound of Interest

Compound Name: H-Leu-OMe.HCl

Cat. No.: B555003 Get Quote

Essential Safety and Handling Guide for H-Leu-
OMe.HCl
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling L-

Leucine methyl ester hydrochloride (H-Leu-OMe.HCl). Adherence to these procedures is

critical for ensuring laboratory safety and maintaining the integrity of your research.

I. Hazard Identification and Personal Protective
Equipment (PPE)
H-Leu-OMe.HCl is a white to almost white powder or crystalline solid that can cause skin, eye,

and respiratory irritation[1]. Appropriate PPE is mandatory to minimize exposure risks.

Table 1: Recommended Personal Protective Equipment for Handling H-Leu-OMe.HCl
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PPE Category Minimum Requirement
Recommended for Spills
or Poor Ventilation

Eye Protection
Safety glasses with side

shields

Chemical safety goggles or a

face shield[2]

Hand Protection Disposable nitrile gloves
Double-gloving or heavy-duty

chemical-resistant gloves

Body Protection Laboratory coat
Chemical-resistant apron or

coveralls

Respiratory Protection
Not generally required in a

well-ventilated area

NIOSH-approved dust

respirator (e.g., N95) or a self-

contained breathing apparatus

(SCBA)[3]

II. Operational Plan: Safe Handling and Storage
A. Engineering Controls:

Always handle H-Leu-OMe.HCl in a well-ventilated area. The use of a chemical fume hood

is strongly recommended to control airborne dust.

Ensure easy access to an eyewash station and a safety shower.

B. Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly.

Dispensing: Carefully weigh and dispense the powder in a fume hood to avoid generating

dust.

Solution Preparation: When dissolving, add the solid to the solvent slowly to prevent

splashing. H-Leu-OMe.HCl is highly soluble in water, DMSO, and methanol[1].

General Hygiene: Avoid inhalation, ingestion, and contact with skin and eyes[1]. Do not eat,

drink, or smoke in the laboratory. Wash hands thoroughly after handling the compound.
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C. Storage:

Store H-Leu-OMe.HCl in a tightly sealed container in a cool, dry, and dark environment[1].

The recommended storage temperature is between 2-8°C[1].

It is hygroscopic, meaning it absorbs moisture from the air; therefore, protection from

moisture is crucial[1].

III. Disposal Plan
A. Waste Characterization:

Unused H-Leu-OMe.HCl and any materials heavily contaminated with it should be treated as

chemical waste.

B. Disposal Procedure:

Containerization: Collect waste in a clearly labeled, sealed container suitable for chemical

waste.

Spill Cleanup: For small spills, use appropriate tools to carefully place the material into a

designated waste container[3]. For larger spills, use a shovel for containment[3].

Decontamination: Clean any contaminated surfaces with an appropriate solvent and dispose

of the cleaning materials as chemical waste.

Regulatory Compliance: All waste disposal must be conducted in strict accordance with

local, state, and federal environmental regulations[1][3].

IV. Experimental Workflow Visualization
The following diagram outlines the standard operating procedure for the safe handling of H-
Leu-OMe.HCl, from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of H-Leu-OMe.HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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